Cas no 881433-68-7 ((5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one)

• Product Name: (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one
• CAS No: 881433-68-7
• MF: C₁₁H₆F₃NO₂S₂
• MW: 305.296050548553
• CID: 5437690
• Update Time: 2025-06-12

(5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-2-sulfanylidene-5-[[4-(trifluoromethoxy)phenyl]methylidene]-1,3-thiazolidin-4-one
• (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one

• Inchi： 1S/C11H6F3NO2S2/c12-11(13,14)17-7-3-1-6(2-4-7)5-8-9(16)15-10(18)19-8/h1-5H,(H,15,16,18)/b8-5-
• InChI Key： ZQPPNIWVGZZPJT-YVMONPNESA-N
• SMILES： S1C(N([H])C(/C/1=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])OC(F)(F)F)=O)=S

Additional information on (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one

Compound Introduction: (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one (CAS No. 881433-68-7)

(5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 881433-68-7, belongs to the thiazolidinone class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, including its sulfanylidene and trifluoromethoxy substituents, contribute to its distinctive chemical properties and make it a subject of intense research interest.

The synthesis of (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one involves a series of well-designed chemical transformations that highlight the precision and innovation inherent in modern organic synthesis. The presence of the trifluoromethoxy group at the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development as a pharmacophore. Additionally, the sulfanylidene moiety introduces a polar region that can interact with biological targets, potentially modulating enzyme activity or receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies suggest that (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic diseases. These predictions are supported by experimental data from high-throughput screening assays, which have identified promising leads for further investigation.

The structural framework of this compound also lends itself to modifications that could enhance its pharmacological profile. For instance, derivatization of the trifluoromethoxy group or introduction of additional functional moieties could lead to novel analogs with improved solubility, bioavailability, or target specificity. Such modifications are critical in the development of next-generation therapeutics that address unmet medical needs.

In the context of drug discovery, heterocyclic compounds like (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one play a pivotal role due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The thiazolidinone core is particularly noteworthy for its presence in several FDA-approved drugs, which underscores its therapeutic potential. By leveraging this scaffold, researchers aim to develop new molecules that can interact with biological pathways in novel ways, offering hope for treating complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The trifluoromethoxy substituent is a key feature that distinguishes this compound from its analogs. Fluoroalkyl groups are known to enhance the metabolic stability and binding affinity of drug candidates by influencing electronic distributions and hydrophobic interactions. In particular, the electron-withdrawing nature of fluorine atoms can strengthen bonds with biological targets, leading to more potent and selective pharmacological effects. This property makes (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one a valuable building block for medicinal chemists seeking to optimize drug-like characteristics.

The sulfanylidene group contributes another layer of complexity to this molecule's behavior. Sulfur-containing heterocycles are renowned for their versatility in medicinal chemistry due to their ability to form stable bonds with biological targets while maintaining flexibility in conformational space. This adaptability allows sulfanylidene derivatives to engage with multiple binding sites on proteins or enzymes, potentially leading to synergistic therapeutic effects.

Evidence from preclinical studies indicates that derivatives of thiazolidinone compounds may possess anti-inflammatory properties by modulating cytokine production or inhibiting pro-inflammatory signaling pathways. The specific arrangement of functional groups in (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one suggests that it could interfere with key mediators of inflammation without causing significant side effects. Such findings are particularly relevant given the growing recognition of inflammation as a central factor in various chronic diseases.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the construction of complex molecular architectures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling have revolutionized organic synthesis by providing efficient routes to heterocyclic systems like thiazolidinones. These methods not only improve yield but also allow for greater control over stereochemistry, which is essential for achieving desired biological activities.

In conclusion, (5Z)-2-sulfanylidene-5-{4-(trifluoromethoxy)phenylmethylidene}-1,3-thiazolidin-4-one (CAS No. 881433-68-7) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and predicted biological activities. Its sulfanylidene and trifluoromethoxy substituents contribute to its multifaceted potential as a pharmacophore, while recent computational and experimental studies provide valuable insights into its mechanism of action. As research continues to uncover new applications for heterocyclic compounds like this one, they are poised to play an increasingly important role in addressing global health challenges through innovative drug development strategies.